Cas no 1511111-34-4 (2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1511111-34-4
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 6394415
• PubChem ID: 79424798
• Update Time: 2025-05-22

2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid
• 1511111-34-4
• AKOS017979022
• EN300-1861006

• Inchi： 1S/C14H16N2O2/c1-14(2,13(17)18)8-11-9-15-16(10-11)12-6-4-3-5-7-12/h3-7,9-10H,8H2,1-2H3,(H,17,18)
• InChI Key： YSONVGVSXJPOJO-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1C=NN(C2C=CC=CC=2)C=1)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid

Comprehensive Overview of 2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 1511111-34-4)

2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 1511111-34-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and phenyl moieties, exhibits promising biological activity, making it a subject of interest for drug discovery and material science applications. Its molecular structure combines a propanoic acid backbone with a dimethyl substitution, enhancing its stability and reactivity in synthetic pathways.

In recent years, the demand for heterocyclic compounds like 2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could be leveraged to develop novel anti-inflammatory or antimicrobial agents. The compound's CAS No. 1511111-34-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid typically involves multi-step organic reactions, including condensation and cyclization processes. Its pyrazole ring is a key feature, often associated with hydrogen bonding interactions that enhance its binding affinity to biological targets. This property aligns with current trends in structure-activity relationship (SAR) studies, where researchers optimize molecular frameworks for higher efficacy.

From an industrial perspective, CAS No. 1511111-34-4 is explored for its role in crop protection formulations. The agrochemical sector values such compounds for their potential to act as eco-friendly pesticides, addressing global concerns about sustainable agriculture. Users searching for "pyrazole derivatives in agriculture" or "green chemistry alternatives" will find this compound particularly relevant.

Analytical techniques like NMR spectroscopy and mass spectrometry are critical for characterizing 2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid. These methods confirm its purity and structural integrity, ensuring compliance with regulatory standards. The compound's logP value and solubility profile are also frequently studied, as they influence its bioavailability in pharmaceutical applications.

In the context of personalized medicine, CAS No. 1511111-34-4 is being investigated for its compatibility with drug delivery systems, such as nanoparticles and liposomes. This aligns with the growing interest in targeted therapies and precision healthcare, topics that dominate scientific forums and search engine queries.

Environmental impact assessments of 2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid highlight its biodegradability, a trait increasingly prioritized in chemical design. Regulatory bodies emphasize green synthesis methods to minimize waste, resonating with searches for "sustainable chemical production."

Future research directions for CAS No. 1511111-34-4 may include computational modeling to predict its interactions with enzymes or receptors. Such studies could unlock new applications in neurological disorders or metabolic diseases, areas where users often seek breakthroughs.

In summary, 2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid represents a fusion of innovation and practicality. Its multifunctional design and broad applicability ensure its continued prominence in scientific literature and industrial workflows, meeting the demands of a rapidly evolving chemical landscape.